Cas no 1393552-65-2 (6-Amino-4-hydroxypyridine-2-carboxylic acid)

• Product Name: 6-Amino-4-hydroxypyridine-2-carboxylic acid
• CAS No: 1393552-65-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 4698363
• PubChem ID: 57562662
• Update Time: 2025-07-25

6-Amino-4-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AB79330
• 6-amino-4-hydroxy-2-?Pyridinecarboxylic acid
• 6-AMINO-4-HYDROXYPYRIDINE-2-CARBOXYLIC ACID
• 6-Amino-4-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C6H6N2O3/c7-5-2-3(9)1-4(8-5)6(10)11/h1-2H,(H,10,11)(H3,7,8,9)
• InChI Key： ZQGFPTVDZZDSFE-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NC(C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Amino-4-hydroxypyridine-2-carboxylic acid

Recent Advances in the Study of 6-Amino-4-hydroxypyridine-2-carboxylic acid (CAS: 1393552-65-2)

6-Amino-4-hydroxypyridine-2-carboxylic acid (CAS: 1393552-65-2) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 6-Amino-4-hydroxypyridine-2-carboxylic acid is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have synthesized a series of derivatives using 6-Amino-4-hydroxypyridine-2-carboxylic acid as a scaffold, demonstrating potent inhibitory activity against specific kinase targets. For instance, a recent study published in the Journal of Medicinal Chemistry reported the development of a novel inhibitor targeting the JAK2 kinase, which showed promising results in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibition, 6-Amino-4-hydroxypyridine-2-carboxylic acid has also been explored for its antimicrobial properties. A study conducted by a team of researchers from the University of Cambridge revealed that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. This is particularly relevant in the context of the growing global threat of antibiotic resistance.

The chemical synthesis and optimization of 6-Amino-4-hydroxypyridine-2-carboxylic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in further biological studies. For example, a recent publication in Organic Letters described a novel one-pot synthesis approach that significantly reduces the number of steps required to produce 6-Amino-4-hydroxypyridine-2-carboxylic acid, thereby improving its accessibility for research and development purposes.

Despite these promising developments, challenges remain in the clinical translation of 6-Amino-4-hydroxypyridine-2-carboxylic acid-based compounds. Issues such as pharmacokinetic properties, toxicity, and selectivity need to be addressed to ensure their suitability for therapeutic use. Ongoing research is focused on optimizing the chemical structure of these derivatives to enhance their efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area.

In conclusion, 6-Amino-4-hydroxypyridine-2-carboxylic acid (CAS: 1393552-65-2) represents a versatile and promising scaffold in the field of medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Continued research and development efforts are essential to fully realize the therapeutic potential of this compound and its derivatives. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and drug discovery.